Cas no 375856-23-8 ((3E)-4-ethoxy-1,1-difluorobut-3-en-2-one)

(3E)-4-Ethoxy-1,1-difluorobut-3-en-2-one is a fluorinated enone compound characterized by its unique α,β-unsaturated ketone structure with an ethoxy substituent at the γ-position and two fluorine atoms at the α-carbon. This molecular architecture imparts significant electrophilicity to the β-carbon, making it a versatile intermediate for nucleophilic addition reactions, particularly in the synthesis of fluorinated heterocycles or complex organic frameworks. The difluoromethyl group enhances metabolic stability and lipophilicity, which is advantageous in medicinal chemistry applications. The (E)-configuration of the double bond ensures stereoselectivity in subsequent transformations. Its ethoxy group offers synthetic flexibility for further functionalization. The compound's high purity and well-defined stereochemistry make it valuable for precision synthesis in pharmaceuticals and agrochemicals.

(3E)-4-ethoxy-1,1-difluorobut-3-en-2-one structure

375856-23-8 structure

Product Name:(3E)-4-ethoxy-1,1-difluorobut-3-en-2-one

CAS No:375856-23-8

MF:C₆H₈F₂O₂

MW:150.123329162598

CID:298125

PubChem ID:15892723

Update Time:2025-07-02

(3E)-4-ethoxy-1,1-difluorobut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Buten-2-one,4-ethoxy-1,1-difluoro-
- 1,1-Difluoro-4-ethoxy-3-buten-2-one
- 4-Ethoxy-1,1-difluorobut-3-en-2-one
- 375856-23-8
- (3E)-4-ethoxy-1,1-difluorobut-3-en-2-one
- 285135-89-9
- MFCD16616791
- CS-0437653
- EN300-705905
- AS-76085
- D95475
- EN300-120591
- 3-Buten-2-one, 4-ethoxy-1,1-difluoro-
- (E)-4-Ethoxy-1,1-difluorobut-3-en-2-one
- AKOS037622123
- 3-Buten-2-one, 4-ethoxy-1,1-difluoro-, (3E)-
- Inchi： 1S/C6H8F2O2/c1-2-10-4-3-5(9)6(7)8/h3-4,6H,2H2,1H3/b4-3+
- InChI Key： KGQQKBSALJNKEH-ONEGZZNKSA-N
- SMILES： FC(C(/C=C/OCC)=O)F

Computed Properties

Exact Mass: 150.04924
Monoisotopic Mass: 150.04923582g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

(3E)-4-ethoxy-1,1-difluorobut-3-en-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E939538-10mg	(3E)-4-ethoxy-1,1-difluorobut-3-en-2-one	375856-23-8	10mg	$ 50.00	2022-06-05
TRC	E939538-50mg	(3E)-4-ethoxy-1,1-difluorobut-3-en-2-one	375856-23-8	50mg	$ 160.00	2022-06-05
TRC	E939538-100mg	(3E)-4-ethoxy-1,1-difluorobut-3-en-2-one	375856-23-8	100mg	$ 230.00	2022-06-05